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Abstract
Dodecyl acetate (CAS No. 112-66-3), also known as lauryl acetate, is a fatty acid ester with

significant applications across various scientific and industrial domains. This document

provides a comprehensive technical overview of dodecyl acetate, encompassing its

physicochemical properties, synthesis and purification protocols, and analytical methodologies.

Furthermore, it delves into its role as a semiochemical in insect communication, detailing the

underlying signaling pathways and standardized bioassay protocols for its evaluation. Safety

and handling procedures are also outlined to ensure its proper use in a laboratory setting. This

guide is intended to be a core resource for researchers and professionals engaged in work that

involves this versatile compound.

Physicochemical Properties
Dodecyl acetate is a colorless liquid characterized by a fruity, waxy, or floral odor.[1][2] It is the

ester of dodecanol and acetic acid. A summary of its key physicochemical properties is

presented in Table 1.

Table 1: Physicochemical Properties of Dodecyl Acetate
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Property Value Reference(s)

CAS Number 112-66-3 [3]

Molecular Formula C₁₄H₂₈O₂ [3]

Molecular Weight 228.37 g/mol [3]

Appearance Colorless, oily liquid [3]

Odor Fruity, floral, waxy [1][2]

Boiling Point 283 °C [3]

Melting Point
0.7 °C (33.3 °F; 273.8 K) at

760 mmHg
[2]

Density 0.882 g/cm³ [3]

Flash Point 122 °C [3]

Refractive Index 1.426 - 1.436 @ 20°C [4]

Solubility
Insoluble in water; soluble in

organic solvents
[3]

logP 6.1 [2]

Synthesis and Purification
Dodecyl acetate is primarily synthesized through the esterification of lauryl alcohol (1-

dodecanol) with acetic acid or its derivatives.

Synthesis via Fischer Esterification
A common laboratory and industrial method for synthesizing dodecyl acetate is the Fischer-

Speier esterification. This reaction involves the acid-catalyzed reaction of lauryl alcohol with

acetic acid. To drive the reversible reaction towards the product, water is typically removed as it

is formed, often with the use of a Dean-Stark apparatus.

Experimental Protocol:
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Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine lauryl alcohol (1.0 equivalent) and a slight excess of glacial acetic acid

(1.2 equivalents).

Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-

toluenesulfonic acid (p-TsOH).

Reaction Conditions: Heat the mixture to reflux. The water produced during the reaction will

be collected in the Dean-Stark trap.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography (GC) until the starting material is consumed.

Work-up: After cooling to room temperature, dilute the reaction mixture with an organic

solvent like diethyl ether. Wash the organic layer sequentially with water, a saturated sodium

bicarbonate solution (to neutralize the acid catalyst), and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude dodecyl acetate can be further purified by vacuum

distillation.[3]

Synthesis via Transesterification
An alternative method involves the transesterification of an acetate ester with lauryl alcohol.

Experimental Protocol:

Reaction Setup: In a capped vessel, combine lauryl alcohol (0.5 mmol) and an acetate ester

(e.g., ethyl acetate, 1.5 mmol).

Catalyst Addition: Add a catalyst such as tetraethylammonium bicarbonate (TEAHC) (0.15

mmol).

Reaction Conditions: Stir the reaction mixture at 60 °C for 2 hours.

Work-up: After the reaction, concentrate the mixture under reduced pressure. Extract the

residue with diethyl ether (3 x 10 cm³).
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Purification: Combine the ethereal layers, remove the solvent under reduced pressure, and

purify the crude product by flash chromatography on silica gel using a mixture of n-hexane

and ethyl acetate (e.g., 95:5) as the eluent.[5]

A general workflow for the synthesis and purification of dodecyl acetate is depicted below.
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General workflow for the synthesis and purification of dodecyl acetate.

Analytical Methods
The purity and identity of dodecyl acetate are typically confirmed using chromatographic and

spectroscopic techniques.

Gas Chromatography (GC)
Gas chromatography is a standard method for assessing the purity of dodecyl acetate and for

its quantification in various matrices.

Experimental Protocol (GC-FID):

Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).
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Column: A non-polar capillary column (e.g., DB-5 or equivalent).

Carrier Gas: Helium or nitrogen.

Injector Temperature: 250 °C.

Detector Temperature: 280 °C.

Oven Temperature Program: An initial temperature of 100 °C, hold for 1 minute, then ramp at

10 °C/min to 250 °C, and hold for 5 minutes.

Injection Volume: 1 µL.

Quantification: Can be performed using an internal or external standard method.

High-Performance Liquid Chromatography (HPLC)
Reverse-phase HPLC can also be employed for the analysis of dodecyl acetate.

Experimental Protocol (RP-HPLC):

Instrument: HPLC system with a UV detector.

Column: C18 reverse-phase column.

Mobile Phase: A gradient of acetonitrile and water. For Mass Spectrometry (MS) compatible

applications, formic acid can be used as an additive instead of phosphoric acid.[6]

Flow Rate: 1.0 mL/min.

Detector Wavelength: As dodecyl acetate lacks a strong chromophore, detection can be

challenging. A low wavelength (e.g., 210 nm) may be used, or an alternative detector such

as an Evaporative Light Scattering Detector (ELSD) or MS can be employed.

Injection Volume: 10 µL.

Spectroscopic Analysis
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

structure of dodecyl acetate. The ¹H NMR spectrum will show characteristic signals for the

acetyl methyl protons, the methylene group adjacent to the oxygen, and the long alkyl chain.

Infrared (IR) Spectroscopy: The IR spectrum of dodecyl acetate will exhibit a strong

characteristic absorption band for the C=O stretch of the ester group around 1740 cm⁻¹.

Mass Spectrometry (MS): When coupled with GC, MS provides a fragmentation pattern that

serves as a molecular fingerprint for identification.

Biological Activity as an Insect Pheromone
Dodecyl acetate is a component of the sex pheromone of various insect species, particularly

in the order Lepidoptera. It acts as a chemical signal to attract mates.

Olfactory Signaling Pathway
The perception of dodecyl acetate in insects initiates a cascade of events within the olfactory

sensory neurons located in the antennae.

Pheromone Binding: Dodecyl acetate molecules enter the sensilla on the insect's antenna

and are bound by Odorant-Binding Proteins (OBPs) in the sensillum lymph.

Receptor Activation: The OBP-pheromone complex transports the hydrophobic dodecyl
acetate to the dendritic membrane of an Olfactory Sensory Neuron (OSN), where it interacts

with a specific Olfactory Receptor (OR).

Signal Transduction: The binding of dodecyl acetate to the OR, which forms a heterodimer

with a co-receptor (Orco), leads to the opening of an ion channel.

Neuronal Firing: The influx of cations causes depolarization of the OSN. If the threshold

potential is reached, action potentials are generated.

Signal Processing: These electrical signals are transmitted to the antennal lobe of the insect

brain for processing, ultimately leading to a behavioral response, such as upwind flight

towards the pheromone source.[7]

The following diagram illustrates this simplified signaling pathway.
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Simplified insect olfactory signaling pathway for dodecyl acetate.
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Bioassays for Pheromone Activity
The biological activity of dodecyl acetate as a pheromone can be assessed using various

bioassays.

EAG measures the summated electrical response of the entire antenna to a volatile stimulus.

Experimental Protocol:

Insect Preparation: An adult insect is immobilized, and its head and antennae are exposed.

Electrode Placement: A reference electrode is inserted into the head, and a recording

electrode is placed in contact with the tip of the antenna.

Stimulus Preparation: Serial dilutions of dodecyl acetate in a high-purity solvent (e.g.,

hexane) are prepared. A known volume of each dilution is applied to a filter paper, which is

then placed in a stimulus delivery cartridge.

EAG Recording: The antenna is placed in a continuous stream of humidified air. Puffs of air

containing the dodecyl acetate stimulus are delivered into the airstream.

Data Analysis: The amplitude of the negative voltage deflection from the baseline is

measured as the EAG response. Dose-response curves can be generated by plotting the

EAG response against the logarithm of the stimulus concentration.

Wind tunnel assays are used to observe the behavioral responses of insects to a pheromone

plume.

Experimental Protocol:

Wind Tunnel Setup: A wind tunnel with controlled airflow, light intensity, and temperature is

used. A pheromone source (e.g., a rubber septum impregnated with dodecyl acetate) is

placed at the upwind end of the tunnel.

Insect Release: Insects are released at the downwind end of the tunnel.

Behavioral Observation: The behavior of the insects is recorded, including activation, take-

off, upwind flight, and contact with the pheromone source.
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Data Analysis: The percentage of insects exhibiting each behavior is calculated.

The general workflow for these bioassays is presented below.

Electroantennography (EAG) Wind Tunnel Bioassay
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Experimental workflow for pheromone bioassays.

Safety, Handling, and Disposal
Dodecyl acetate is a combustible liquid and should be handled with appropriate safety

precautions.[7]

Handling: Work in a well-ventilated area and avoid contact with skin and eyes. Wear

appropriate personal protective equipment (PPE), including safety glasses, chemical-

resistant gloves, and a lab coat.[7]
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Storage: Store in a cool, dry, well-ventilated area away from sources of ignition. Keep

containers tightly closed.

Spills: In case of a spill, absorb the liquid with an inert material and place it in a suitable

container for disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow it to enter drains or waterways.

Conclusion
Dodecyl acetate is a valuable compound with diverse applications, particularly in the fields of

fragrance chemistry and chemical ecology. This technical guide has provided a detailed

overview of its properties, synthesis, analysis, and biological activity. The experimental

protocols and data presented herein are intended to serve as a foundational resource for

researchers and professionals, facilitating further investigation and application of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Dodecyl Acetate (CAS
No. 112-66-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107313#dodecyl-acetate-cas-number-112-66-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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